2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(2-methoxyethyl)acetamide
Description
2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(2-methoxyethyl)acetamide is a useful research compound. Its molecular formula is C19H18N4O4 and its molecular weight is 366.377. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(2-methoxyethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(2-methoxyethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Pharmacological Research
This compound, with its heterocyclic components like furan and oxadiazole, may be investigated for pharmacological properties. Heterocyclic compounds are known to play a significant role in drug design due to their diverse biological activities. The furan ring, in particular, is associated with various biological properties, including antimicrobial and anticancer activities . The oxadiazole moiety is also notable for its potential in creating new pharmacological agents due to its versatility in chemical reactions .
Organic Synthesis
In organic chemistry, the structural motifs present in this compound can be utilized in the synthesis of complex molecules. The indole moiety is a common framework in natural products and pharmaceuticals, and its manipulation through various synthetic routes can lead to the development of new organic compounds with potential applications in medicine and materials science .
Material Science
The presence of furan and oxadiazole rings could make this compound a candidate for the development of novel materials. Furan derivatives have been explored for their utility in creating polymers and other materials with unique properties, such as thermal stability and electronic conductivity .
Biological Activity Screening
Due to the diverse functional groups, this compound could be screened for a range of biological activities. It could be part of a library of compounds tested against various biological targets to discover new bioactive molecules. This process is crucial in the early stages of drug discovery .
Chemical Biology
The compound could be used as a tool in chemical biology to study biological systems. By tagging it with fluorescent markers or other probes, researchers can track its interaction with biological molecules, providing insights into cellular processes and the molecular basis of diseases .
Environmental Chemistry
Given the potential reactivity of the furan and oxadiazole rings, this compound might be studied for its environmental impact. It could be used to understand the degradation processes of similar compounds in the environment or to develop new methods for the detoxification of hazardous materials .
properties
IUPAC Name |
2-[3-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]indol-1-yl]-N-(2-methoxyethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N4O4/c1-25-10-8-20-17(24)12-23-11-14(13-5-2-3-6-15(13)23)18-21-22-19(27-18)16-7-4-9-26-16/h2-7,9,11H,8,10,12H2,1H3,(H,20,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CDBMWACUVCEBIT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCCNC(=O)CN1C=C(C2=CC=CC=C21)C3=NN=C(O3)C4=CC=CO4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N4O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)-N-(2-methoxyethyl)acetamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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